Cas no 1261561-34-5 (6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl)

• Product Name: 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261561-34-5
• MF: C₁₄H₁₀ClF₃O
• MW: 286.676813602448
• CID: 4996615
• Update Time: 2025-05-20

6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O/c1-9-4-2-7-12(15)13(9)10-5-3-6-11(8-10)19-14(16,17)18/h2-8H,1H3
• InChI Key： LDIAXQJKISROAY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261561-34-5)

6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261561-34-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This biphenyl derivative features a unique combination of functional groups, including a chloro substituent at the 6-position, a methyl group at the 2-position, and a trifluoromethoxy moiety at the 3'-position. Its molecular structure, C14H10ClF3O, offers distinct electronic and steric properties, making it valuable for designing bioactive molecules. Researchers often explore its potential as a building block in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The compound's trifluoromethoxy group has garnered significant attention due to its ability to enhance metabolic stability and lipophilicity—a critical factor in optimizing drug candidates. Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds, as they often exhibit improved bioavailability and target selectivity. 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl aligns with this trend, offering a versatile scaffold for developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Its CAS No. 1261561-34-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In agrochemical applications, this compound is investigated for its potential as a pesticide intermediate. The chloro and trifluoromethoxy groups contribute to its pesticidal activity by disrupting pest metabolic pathways. With increasing global focus on sustainable agriculture, researchers are exploring eco-friendly derivatives of 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl to reduce environmental impact. Searches for "biphenyl derivatives in crop protection" and "fluorinated agrochemicals" often cite this compound as a reference.

Synthetic routes to 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl typically involve Suzuki-Miyaura cross-coupling or Ullmann reactions, with yields optimized through palladium catalysis. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a critical factor for reproducibility in research. The compound's stability under standard laboratory conditions (room temperature, inert atmosphere) ensures its practicality for industrial-scale applications.

Emerging studies also explore its role in material science, particularly in designing organic semiconductors and liquid crystals. The biphenyl core's planar structure, combined with electron-withdrawing substituents, enables tunable optoelectronic properties. Queries like "biphenyl-based OLED materials" and "fluorinated aromatic compounds in electronics" increasingly reference CAS 1261561-34-5, underscoring its interdisciplinary appeal.

Regulatory and safety profiles of 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl are well-documented, with handling guidelines emphasizing standard organic lab practices. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) is recommended during synthesis or handling. Environmental persistence data suggest moderate biodegradability, prompting ongoing studies into greener alternatives.

In summary, 6-Chloro-2-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261561-34-5) represents a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its structural features cater to modern research priorities, including fluorine chemistry, drug design, and sustainable innovation. As scientific databases and patent filings continue to expand, this compound remains a focal point for researchers addressing global challenges in health and technology.